Cas no 2229327-76-6 (5-(4,4-Dimethylcyclohexyl)-1,2-oxazole-4-carboxylic acid)

5-(4,4-Dimethylcyclohexyl)-1,2-oxazole-4-carboxylic acid is a specialized heterocyclic compound featuring a 1,2-oxazole (isoxazole) core substituted with a carboxylic acid group at the 4-position and a 4,4-dimethylcyclohexyl moiety at the 5-position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis and medicinal chemistry. The cyclohexyl group enhances lipophilicity, while the carboxylic acid functionality allows for further derivatization. Its rigid framework is advantageous in designing bioactive molecules, particularly in pharmaceutical research targeting enzyme inhibition or receptor modulation. The compound’s well-defined stereochemistry and functional group compatibility support precise structural modifications for advanced applications.

5-(4,4-Dimethylcyclohexyl)-1,2-oxazole-4-carboxylic acid structure

2229327-76-6 structure

Product Name:5-(4,4-Dimethylcyclohexyl)-1,2-oxazole-4-carboxylic acid

CAS No:2229327-76-6

MF:C₁₂H₁₇NO₃

MW:223.268283605576

CID:5773953

PubChem ID:165680942

Update Time:2025-06-08

5-(4,4-Dimethylcyclohexyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(4,4-dimethylcyclohexyl)-1,2-oxazole-4-carboxylic acid
- EN300-1732970
- 2229327-76-6
- 5-(4,4-Dimethylcyclohexyl)-1,2-oxazole-4-carboxylic acid
- Inchi： 1S/C12H17NO3/c1-12(2)5-3-8(4-6-12)10-9(11(14)15)7-13-16-10/h7-8H,3-6H2,1-2H3,(H,14,15)
- InChI Key： FRPCKHPJCGYZKV-UHFFFAOYSA-N
- SMILES： O1C(=C(C(=O)O)C=N1)C1CCC(C)(C)CC1

Computed Properties

Exact Mass: 223.12084340g/mol
Monoisotopic Mass: 223.12084340g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 63.3Å²

5-(4,4-Dimethylcyclohexyl)-1,2-oxazole-4-carboxylic acid Pricemore >>

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Enamine	EN300-1732970-1g	5-(4,4-dimethylcyclohexyl)-1,2-oxazole-4-carboxylic acid	2229327-76-6	1g	$1272.0	2023-09-20
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